4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-[(4-methylbenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C16H14N2O3S/c1-10-2-4-11(5-3-10)14(19)18-16(22)17-13-8-6-12(7-9-13)15(20)21/h2-9H,1H3,(H,20,21)(H2,17,18,19,22)
• InChI Key: KELRCWYJMALPGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as MBCA, is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in cell growth and proliferation. It may also induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to have low toxicity in normal cells, indicating that it may have selective toxicity towards cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid in lab experiments is its low toxicity towards normal cells, which allows for higher concentrations to be used without causing harm. However, one limitation is that 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid is not water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of interest is exploring its potential as a combination therapy with other anti-cancer agents. Another direction is investigating its potential as a treatment for other diseases, such as inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid and how it can be optimized for use in clinical settings.
In conclusion, 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has shown potential as an anti-cancer agent with low toxicity towards normal cells. Its mechanism of action is not fully understood, but it may inhibit certain enzymes involved in cell growth and induce oxidative stress in cancer cells. Future research directions include exploring its potential as a combination therapy, investigating its use in other diseases, and optimizing its use in clinical settings.

Synthesis Methods

4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid can be synthesized through a multi-step process starting with the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoic acid. This is then reacted with potassium thiocyanate to form 4-thiocyanatobenzoic acid. The final step involves reacting 4-thiocyanatobenzoic acid with 4-methylbenzoyl chloride to produce 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid.

Scientific Research Applications

4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid has been studied for its potential as an anti-cancer agent. Research has shown that 4-({[(4-methylbenzoyl)amino]carbonothioyl}amino)benzoic acid can inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.